Cas no 1808784-50-0 (2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide)

• Product Name: 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide
• CAS No: 1808784-50-0
• MF: C₁₅H₁₄BrClN₂O₂
• MW: 369.640861988068
• CID: 6486738
• PubChem ID: 99823703
• Update Time: 2025-09-28

2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591740
• AKOS033580024
• Z1752457139
• 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide
• 1808784-50-0

• Inchi： 1S/C15H14BrClN2O2/c1-2-7-21-13-6-4-3-5-12(13)19-15(20)10-8-14(16)18-9-11(10)17/h3-6,8-9H,2,7H2,1H3,(H,19,20)
• InChI Key： YDKXACSUFKUGNN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)Cl)C(NC1C=CC=CC=1OCCC)=O

Computed Properties

• Exact Mass: 367.99272g/mol
• Monoisotopic Mass: 367.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide

Comprehensive Overview of 2-Bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide (CAS No. 1808784-50-0)

The compound 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide (CAS No. 1808784-50-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of bromo and chloro substituents, along with a propoxyphenyl carboxamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in crop protection formulations.

From a structural perspective, 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide belongs to the class of halogenated pyridine carboxamides, which are known for their bioactivity and stability. The presence of both bromine and chlorine atoms at the 2- and 5-positions of the pyridine ring enhances the compound's electronic properties, while the 2-propoxyphenyl group contributes to its lipophilicity. These characteristics make it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

Recent trends in pharmaceutical research have highlighted the importance of 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide as a potential building block for targeted cancer therapies. The compound's ability to modulate protein-protein interactions has been investigated in several preclinical studies, particularly in the context of signal transduction pathways. Its structural features allow for easy derivatization, making it a popular choice for combinatorial chemistry approaches in drug discovery programs.

In the agrochemical sector, 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide has shown promise as a precursor for novel pesticide formulations. The halogenated pyridine core provides excellent pest resistance properties, while the carboxamide functionality enhances systemic movement in plants. Researchers are exploring its potential in developing next-generation sustainable crop protection solutions with reduced environmental impact.

The synthesis of 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation reactions, amide coupling, and ether formation. Process chemists have developed several optimized routes to improve yield and purity, with recent advancements focusing on green chemistry principles and catalytic methods to reduce waste generation.

Analytical characterization of CAS 1808784-50-0 employs standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline solid with good stability under standard storage conditions. Its physicochemical properties, including solubility profile and partition coefficient, make it suitable for various formulation development activities.

Market demand for 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide has been steadily increasing, driven by growing research activities in both pharmaceutical and agricultural sectors. Custom synthesis providers and fine chemical manufacturers have reported heightened interest in this compound, particularly for contract research organizations and academic institutions engaged in drug discovery programs.

From a regulatory perspective, 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide is not currently classified as a controlled substance in major markets. However, researchers should consult local regulations regarding chemical safety and handling procedures when working with this compound. Proper personal protective equipment and laboratory ventilation are recommended during handling.

Future research directions for CAS 1808784-50-0 may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. The compound's modular structure allows for strategic modifications that could unlock new therapeutic applications. Additionally, its role in material science, particularly in the development of organic electronic materials, represents another promising avenue for investigation.

For researchers seeking alternatives or derivatives of 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide, several structurally related compounds are available. These include variations in the halogen pattern, different alkoxy substituents on the phenyl ring, and modified carboxamide groups. Such derivatives are valuable for medicinal chemistry optimization and property-activity studies in drug development pipelines.

The scientific literature contains numerous references to pyridine-4-carboxamide derivatives, highlighting their importance in modern chemical research. Recent publications have focused on the structure-based drug design applications of these compounds, their metabolic stability, and their potential as bioisosteres for various pharmacophores. These studies underscore the continuing relevance of 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide in contemporary research.

In conclusion, 2-bromo-5-chloro-N-(2-propoxyphenyl)pyridine-4-carboxamide (CAS No. 1808784-50-0) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with its synthetic accessibility and demonstrated biological relevance, ensure its continued importance in both academic and industrial research settings. As scientific understanding of halogenated heterocycles advances, this compound is likely to find even broader utility in addressing current challenges in human health and agricultural productivity.